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Abstract

This document provides a detailed protocol for the Lewis acid-mediated allylation of aldehydes
with 3-butenyltrimethylsilane, a variation of the Hosomi-Sakurai reaction. This carbon-carbon
bond-forming reaction is a valuable tool in organic synthesis for the preparation of homoallylic
alcohols, which are versatile intermediates in the synthesis of complex molecules and natural
products. The protocol herein describes a general procedure using titanium tetrachloride (TiCla)
as the Lewis acid catalyst and provides representative data on the reaction with various
aldehydes.

Introduction

The addition of allyl groups to carbonyl compounds is a fundamental transformation in synthetic
organic chemistry. The Hosomi-Sakurai reaction utilizes the nucleophilic character of
allylsilanes, activated by a Lewis acid, to react with electrophiles such as aldehydes and
ketones.[1] The use of 3-butenyltrimethylsilane as the allylating agent leads to the formation
of homoallylic alcohols with a terminal double bond, which can be further functionalized. The
reaction typically proceeds with high regioselectivity, with the nucleophilic attack occurring at
the y-carbon of the allylsilane. The choice of Lewis acid can influence the reactivity and
stereoselectivity of the transformation. Common Lewis acids employed for this purpose include
titanium tetrachloride (TiCls) and boron trifluoride etherate (BFs-OEt2).
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Data Presentation

The following table summarizes representative quantitative data for the Lewis acid-mediated
allylation of various aldehydes with 3-butenyltrimethylsilane. The data is compiled from
typical results for Hosomi-Sakurai reactions.

Lewis Temp. ) .
Entry Aldehyde . Solvent Time (h) Yield (%)
Acid (°C)
Benzaldeh
1 TiCla CH2Cl2 -78 2 85
yde
Cyclohexa
2 necarboxal  TiCla CH2Cl2 -78 3 82
dehyde
Isobutyrald )
3 TiCla CH2Cl2 -78 2.5 78
ehyde
Benzaldeh
4 g BF3-OEt2 CH2Cl2 -78t0 0 4 75
yde

Experimental Protocols

General Procedure for the Titanium Tetrachloride Mediated Allylation of an Aldehyde with 3-
Butenyltrimethylsilane:

Materials:

Aldehyde (e.g., Benzaldehyde, 1.0 mmol, 1.0 eq)

3-Butenyltrimethylsilane (1.2 mmol, 1.2 eq)

Titanium tetrachloride (TiCls, 1.1 mmol, 1.1 eq, as a 1.0 M solution in CH2Clz)

Anhydrous Dichloromethane (CH2Cl2)

Saturated aqueous sodium bicarbonate (NaHCOs) solution
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Saturated aqueous sodium chloride (NaCl) solution (brine)

Anhydrous magnesium sulfate (MgSOQOa) or sodium sulfate (Na2S0a)

Argon or Nitrogen gas supply

Standard glassware for anhydrous reactions (oven-dried)

Procedure:

To an oven-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a
thermometer, and a nitrogen or argon inlet, add the aldehyde (1.0 mmol) and anhydrous
dichloromethane (10 mL).

e Cool the solution to -78 °C using a dry ice/acetone bath.
» To the stirred solution, add 3-butenyltrimethylsilane (1.2 mmol) via syringe.

e Slowly add the titanium tetrachloride solution (1.1 mL of a 1.0 M solution in CH2Clz, 1.1
mmol) dropwise via syringe over 10 minutes. The reaction mixture may turn yellow or
reddish-brown.

 Stir the reaction mixture at -78 °C for the time indicated in the data table (typically 2-3 hours),
monitoring the reaction progress by thin-layer chromatography (TLC).

e Upon completion, quench the reaction by the slow addition of saturated aqueous sodium
bicarbonate solution (10 mL) at -78 °C.

o Allow the mixture to warm to room temperature and stir for 30 minutes.
o Transfer the mixture to a separatory funnel and separate the layers.

o Extract the aqueous layer with dichloromethane (2 x 15 mL).

e Combine the organic layers and wash with brine (20 mL).

e Dry the combined organic layer over anhydrous magnesium sulfate or sodium sulfate.
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« Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary
evaporator.

» Purify the crude product by flash column chromatography on silica gel using an appropriate
eluent system (e.g., ethyl acetate/hexanes) to afford the desired homoallylic alcohol.

Mandatory Visualization
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4 Experimental Workflow
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Caption: General experimental workflow for the Lewis acid-mediated allylation.
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Simplified Reaction Mechanism
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Caption: Simplified mechanism of the Lewis acid-mediated allylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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